Cas no 86525-14-6 (1-(Pyrazin-2-yl)urea)

• Product Name: 1-(Pyrazin-2-yl)urea
• CAS No: 86525-14-6
• MF: C₅H₆N₄O
• MW: 138.127339839935
• MDL: MFCD15146233
• CID: 1119574
• PubChem ID: 13033268
• Update Time: 2025-04-20

1-(Pyrazin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• N-2-pyrazinyl-Urea
• 1-(pyrazin-2-yl)urea
• Urea, N-2-pyrazinyl-
• 2-pyrazinylurea
• pyrazin-2-ylurea
• AK321494
• CS-0062070
• Z1203592073
• Boc-(S)-3-Amino-3-(2-fluoro-phenyl)-propionicacid
• 86525-14-6
• MFCD15146233
• SCHEMBL5139472
• W17943
• A916275
• AKOS006363399
• DS-11917
• DB-180332
• 1-(Pyrazin-2-yl)urea

• MDL： MFCD15146233
• Inchi： 1S/C5H6N4O/c6-5(10)9-4-3-7-1-2-8-4/h1-3H,(H3,6,8,9,10)
• InChI Key： VRJZAXSEHHYIMD-UHFFFAOYSA-N
• SMILES： O=C(N)NC1C=NC=CN=1

Computed Properties

• Exact Mass: 138.05416083g/mol
• Monoisotopic Mass: 138.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.9

Experimental Properties

• Boiling Point: 284.8±20.0°C at 760 mmHg

1-(Pyrazin-2-yl)urea Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature